1-(N(2)-benzyloxycarbonylornithyl-gamma-glutamyl)octahydro-1H-indole-2-carboxylic acid

• CAS No.: 116587-12-3
• Product Name: 1-(N(2)-benzyloxycarbonylornithyl-gamma-glutamyl)octahydro-1H-indole-2-carboxylic acid
• Molecular Formula: C27H38N4O8
• Molecular Weight: 546.6 g/mol
• IUPAC Name: 1-[(4R)-4-[[(2S)-5-amino-2-(phenylmethoxycarbonylamino)pentanoyl]amino]-4-carboxybutanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid
• Standard InChI: InChI=1S/C27H38N4O8/c28-14-6-10-19(30-27(38)39-16-17-7-2-1-3-8-17)24(33)29-20(25(34)35)12-13-23(32)31-21-11-5-4-9-18(21)15-22(31)26(36)37/h1-3,7-8,18-22H,4-6,9-16,28H2,(H,29,33)(H,30,38)(H,34,35)(H,36,37)/t18?,19-,20+,21?,22?/m0/s1
• Standard InChIKey: XLRBNOSYGUXWOK-XBQGZOMUSA-N
• Isomeric SMILES: C1CCC2C(C1)CC(N2C(=O)CC[C@H](C(=O)O)NC(=O)[C@H](CCCN)NC(=O)OCC3=CC=CC=C3)C(=O)O
• SMILES: C1CCC2C(C1)CC(N2C(=O)CCC(C(=O)O)NC(=O)C(CCCN)NC(=O)OCC3=CC=CC=C3)C(=O)O
• Canonical SMILES: C1CCC2C(C1)CC(N2C(=O)CCC(C(=O)O)NC(=O)C(CCCN)NC(=O)OCC3=CC=CC=C3)C(=O)O
• Sequence: XXX
• Synonyms: 1-(N(2)-benzyloxycarbonylornithyl-gamma-glutamyl)octahydro-1H-indole-2-carboxylic acid; 1-BOBIC; Z-Orn-Glu-octahydro-1H-indole-2-carboxylic acid
• PubChem Compound: 3082803
• Last Modified: Nov 11 2021